Cas no 105613-25-0 (1,3,4-Thiadiazole, 2-bromo-5-cyclohexyl-)

• Product Name: 1,3,4-Thiadiazole, 2-bromo-5-cyclohexyl-
• CAS No: 105613-25-0
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 1157134
• PubChem ID: 13655457
• Update Time: 2025-04-20

1,3,4-Thiadiazole, 2-bromo-5-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-bromo-5-cyclohexyl-
• 2-bromo-5-cyclohexyl-1,3,4-thiadiazole
• AKOS012689799
• DTXSID30545959
• SCHEMBL10859670
• 105613-25-0

• Inchi： 1S/C8H11BrN2S/c9-8-11-10-7(12-8)6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key： HMFMTTSMOKQPTM-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C2CCCCC2)S1

Computed Properties

• Exact Mass: 245.98273
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78